Cas no 54029-20-8 (Fenbendazole Sulfone)

• Product Name: Fenbendazole Sulfone
• CAS No: 54029-20-8
• MF: C₁₅H₁₃N₃O₄S
• MW: 331.346421957016
• MDL: MFCD00797921
• CID: 374422
• PubChem ID: 162136
• Update Time: 2025-10-06

Fenbendazole Sulfone Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[6-(phenylsulfonyl)-1H-benzimidazol-2-yl]-, methyl ester
• Fenbendazole Sulfone
• Oxfendazole sulfone
• FBZ-SO2
• Q27278132
• HOE-5151
• EN300-26189624
• methyl 5-(phenylsulfonyl)-1H-benzo[d]imidazol-2-ylcarbamate
• UNII-FQM8UA6SPQ
• Z3174719917
• Oxfendazole-sulfone 100 microg/mL in Acetonitrile:Dimethyl sulfoxide
• BCP09603
• methyl N-[6-(benzenesulfonyl)-1H-benzimidazol-2-yl]carbamate
• DTXSID20968870
• FQM8UA6SPQ
• MFCD00797921
• methyl N-[5-(benzenesulfonyl)-1H-1,3-benzodiazol-2-yl]carbamate
• OXFENDAZOLE FOR VETERINARY USE IMPURITY B [EP IMPURITY]
• carbamic acid,(5-(phenylsulfonyl)-1h-benzimidazol-2-yl)-,methyl ester
• NS00017225
• Fenbendazole sulfone, VETRANAL(TM), analytical standard
• FT-0668481
• CARBAMIC ACID, N-(6-(PHENYLSULFONYL)-1H-BENZIMIDAZOL-2-YL)-, METHYL ESTER
• METHYL (5-(PHENYLSULFONYL)-1H-BENZIMIDAZOL-2-YL)CARBAMATE
• 54029-20-8
• SCHEMBL10627091
• HY-W011239
• Oxfendazole sulfone;FBZ-SO2
• AKOS040756093
• 2-(3,4-Dihydro-2,4-dioxo-1(2H)-quinazolinyl)benzoic Acid
• Carbamic acid, (5-(phenylsulfonyl)-1H-benzimidazol-2-yl)-, methyl ester
• Oxfendazole-sulfone
• CS-W011955
• Fenbendazole Sulphone
• Fenbendazole sulfone-d3
• Methyl (5-(phenylsulfonyl)-1H-benzo[d]imidazol-2-yl)carbamate
• Oxfendazole impurity B
• OXFENDAZOLE FOR VETERINARY USE IMPURITY B (EP IMPURITY)

• MDL： MFCD00797921
• Inchi： 1S/C15H13N3O4S/c1-22-15(19)18-14-16-12-8-7-11(9-13(12)17-14)23(20,21)10-5-3-2-4-6-10/h2-9H,1H3,(H2,16,17,18,19)
• InChI Key： UAFDGCOOJPIAHN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CC=C2C(=C1)NC(NC(=O)OC)=N2)(=O)=O

Computed Properties

• Exact Mass: 331.06300
• Monoisotopic Mass: 331.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Color/Form: Light pink solid
• Density: 1.486
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.68
• PSA: 109.53000
• LogP: 3.72780

Fenbendazole Sulfone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-38
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• Storage Condition：2-8°C